Cas no 88209-90-9 (Isoquinolinium, 2,2'-[1,4-phenylenebis(methylene)]bis-, dibromide)

Isoquinolinium, 2,2'-[1,4-phenylenebis(methylene)]bis-, dibromide structure
88209-90-9 structure
Product Name:Isoquinolinium, 2,2'-[1,4-phenylenebis(methylene)]bis-, dibromide
CAS No:88209-90-9
MF:C26H22Br2N2
MW:522.27428483963
CID:641201
PubChem ID:13300537
Update Time:2025-04-19

Isoquinolinium, 2,2'-[1,4-phenylenebis(methylene)]bis-, dibromide Chemical and Physical Properties

Names and Identifiers

    • Isoquinolinium, 2,2'-[1,4-phenylenebis(methylene)]bis-, dibromide
    • 2-[[4-(isoquinolin-2-ium-2-ylmethyl)phenyl]methyl]isoquinolin-2-ium,dibromide
    • 2,2'-[1,4-Phenylenebis(methylene)]di(isoquinolin-2-ium) dibromide
    • DTXSID90535679
    • CHEMBL1669493
    • 88209-90-9
    • Inchi: 1S/C26H22N2.2BrH/c1-3-7-25-19-27(15-13-23(25)5-1)17-21-9-11-22(12-10-21)18-28-16-14-24-6-2-4-8-26(24)20-28;;/h1-16,19-20H,17-18H2;2*1H/q+2;;/p-2
    • InChI Key: SMOXLVWDPFNFEP-UHFFFAOYSA-L
    • SMILES: [Br-].[Br-].[N+]1(C=CC2C=CC=CC=2C=1)CC1C=CC(=CC=1)C[N+]1C=CC2C=CC=CC=2C=1

Computed Properties

  • Exact Mass: 522.01292g/mol
  • Monoisotopic Mass: 520.01497g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 439
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 7.8Ų
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